3-(1-Adamantyl)-4-methyl-5-mercapto-1,2,4-triazole
3-(1-Adamantyl)-4-methyl-5-mercapto-1,2,4-triazole
Brand Name:
Vulcanchem
CAS No.:
139158-24-0
VCID:
VC21307003
InChI:
InChI=1S/C13H19N3S/c1-16-11(14-15-12(16)17)13-5-8-2-9(6-13)4-10(3-8)7-13/h8-10H,2-7H2,1H3,(H,15,17)
SMILES:
CN1C(=NNC1=S)C23CC4CC(C2)CC(C4)C3
Molecular Formula:
C13H19N3S
Molecular Weight:
249.38 g/mol
3-(1-Adamantyl)-4-methyl-5-mercapto-1,2,4-triazole
CAS No.: 139158-24-0
Cat. No.: VC21307003
Molecular Formula: C13H19N3S
Molecular Weight: 249.38 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 139158-24-0 |
|---|---|
| Molecular Formula | C13H19N3S |
| Molecular Weight | 249.38 g/mol |
| IUPAC Name | 3-(1-adamantyl)-4-methyl-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C13H19N3S/c1-16-11(14-15-12(16)17)13-5-8-2-9(6-13)4-10(3-8)7-13/h8-10H,2-7H2,1H3,(H,15,17) |
| Standard InChI Key | ANNIHKXRSJJMHU-UHFFFAOYSA-N |
| Isomeric SMILES | CN1C(=NN=C1S)C23CC4CC(C2)CC(C4)C3 |
| SMILES | CN1C(=NNC1=S)C23CC4CC(C2)CC(C4)C3 |
| Canonical SMILES | CN1C(=NNC1=S)C23CC4CC(C2)CC(C4)C3 |
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